Cas no 1795086-69-9 (1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795086-69-9
• MF: C₂₁H₂₀N₆O₂
• MW: 388.422503471375
• CID: 5405889
• PubChem ID: 76146580
• Update Time: 2025-09-24

1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,5-Dimethyl-4-isoxazolyl)methyl]-1-(phenylmethyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-((3,5-dimethylisoxazol-4-yl)methyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
• 1795086-69-9
• AKOS024544954
• F6252-1623

• Inchi： 1S/C21H20N6O2/c1-14-18(15(2)29-25-14)12-23-21(28)19-20(17-8-10-22-11-9-17)27(26-24-19)13-16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3,(H,23,28)
• InChI Key： LGLRYDCBRMYYTO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CNC(C1=C(C2C=CN=CC=2)N(CC2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 388.16477390g/mol
• Monoisotopic Mass: 388.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.7Ų

Additional information on 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

1-Benzyloxazolylmethylcarboxamide: A Promising Compound in Modern Chemical Research

The compound with CAS No. 1795086-69-9, known as 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide, has recently emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound is a complex structure that incorporates multiple functional groups, including a benzyl group, an oxazole ring, a pyridine moiety, and a triazole ring. The combination of these groups makes it highly versatile and potentially useful in various applications.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry. The oxazole ring in this compound contributes to its stability and ability to form hydrogen bonds, which are critical for bioavailability and target binding. Similarly, the pyridine moiety adds electron-withdrawing properties, enhancing the molecule's reactivity and selectivity in biological systems. The triazole ring, on the other hand, is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in drug design.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The benzyl group provides lipophilicity, while the polar groups enhance solubility in aqueous environments. This dual property makes it an ideal candidate for encapsulating drugs and delivering them to specific targets within the body.

In addition to its pharmacological applications, this compound has also shown promise in bioimaging technologies. The triazole ring can be functionalized with fluorescent markers or contrast agents, enabling real-time tracking of molecular processes within living organisms. This capability has significant implications for diagnostics and disease monitoring.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent coupling of the pyridine and triazole moieties. Recent advancements in catalysis have made this synthesis more efficient and scalable, paving the way for large-scale production.

Moreover, computational studies have revealed that this compound exhibits antimicrobial activity against several bacterial strains. The presence of electron-withdrawing groups such as pyridine enhances its ability to disrupt bacterial cell membranes. These findings suggest that it could be developed into a novel class of antibiotics, addressing the growing issue of antibiotic resistance.

Another area where this compound has garnered attention is in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport.

In conclusion, 1-benzyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a multifaceted compound with applications spanning drug delivery, bioimaging, antimicrobial therapy, and material science. Its intricate structure and versatile functional groups make it a valuable asset in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both medicinal and materials-based innovations.